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Executive Summary

Methyl chlorate (CHsClOs) is a hypothetical energetic material that has resisted synthetic
efforts, rendering experimental characterization impossible.[1] Despite this, its potential as a
high-energy material warrants theoretical investigation into its stability and decomposition
pathways. This technical guide provides an in-depth analysis of the stability of methyl chlorate
based on high-level ab initio computational chemistry studies. The primary source of data for
this guide is the theoretical work performed by Brunswick and Ball, who utilized Gaussian-3
(G3) theory to elucidate the thermochemical properties of this elusive molecule. This document
summarizes the key quantitative data, details the computational methodologies employed, and
visualizes the theoretical framework and potential decomposition pathways to provide a
comprehensive understanding of methyl chlorate's predicted characteristics.

Data Presentation: Thermochemical Properties

The stability of a molecule can be inferred from its thermochemical properties, such as its heat
of formation and the energetics of its decomposition. The following tables summarize the key
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guantitative data derived from high-level computational studies on methyl chlorate.

Table 1: Calculated Enthalpies of Formation (AHf) at 298 K

Species State AHf (kcallmol)

Methyl Chlorate (CHsCIOs) Gas -3.5

Decomposition Products

Formaldehyde (CH20) Gas -25.0
Hypochlorous Acid (HOCI) Gas -18.5
Carbon Monoxide (CO) Gas -26.4
Water (H20) Gas -57.8
Hydrogen Chloride (HCI) Gas -22.1

Data sourced from high-level computations by Brunswick and Ball.

Table 2: Calculated Reaction Enthalpies (AHrxn) for Postulated Decomposition Pathways

Reaction Pathway Products AHrxn (kcal/mol)

Pathway 1: Isomerization and
) CH20 + HOCI -39.9
Fragmentation

Pathway 2: Complete
, , CO + H20 + HCI -99.9
Combustion (hypothetical)

Data sourced from high-level computations by Brunswick and Ball.

Computational Methodologies

Due to the inability to synthesize methyl chlorate, all data regarding its stability are derived
from theoretical calculations. The primary methodology referenced in the foundational study of
methyl chlorate's stability is the Gaussian-3 (G3) composite method.
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Gaussian-3 (G3) Theory

G3 theory is a high-accuracy ab initio computational chemistry method designed to calculate
thermochemical data, such as enthalpies of formation, with "chemical accuracy" (typically
within 1-2 kcal/mol of experimental values).[2][3][4] It is a composite method, meaning it
combines the results of several different calculations at varying levels of theory and with
different basis sets to approximate a very high-level calculation that would be computationally
prohibitive on its own.[2][3]

The G3 protocol involves a series of steps to arrive at a final, accurate energy for a given
molecule:

o Geometry Optimization: The molecular geometry is first optimized using a lower level of
theory, typically Mgller-Plesset perturbation theory (MP2) with a 6-31G(d) basis set.

 Vibrational Frequencies: Harmonic vibrational frequencies are calculated at the Hartree-Fock
(HF) level with the 6-31G(d) basis set. These frequencies are used to determine the zero-
point vibrational energy (ZPVE) and thermal corrections. The frequencies are scaled by an
empirical factor to correct for known systematic overestimations.

» Single-Point Energy Calculations: A series of higher-level single-point energy calculations
are performed on the optimized geometry. This includes calculations using larger basis sets
and more sophisticated treatments of electron correlation, such as Quadratic Configuration
Interaction (QCISD(T)).

o Empirical Corrections: The final energy is obtained by summing the energies from the
various calculations and adding a small empirical "higher-level correction” (HLC). This
correction term accounts for remaining deficiencies in the method and is parameterized
based on a large set of well-established experimental data.

The G3 method provides a robust and reliable means of predicting the thermochemical
properties of molecules for which experimental data is unavailable.

Mandatory Visualizations

The following diagrams illustrate the computational workflow and the logical relationships in the
theoretical analysis of methyl chlorate's stability.
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Computational Workflow for Methyl Chlorate Stability Analysis
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Caption: A flowchart of the G3 computational methodology.
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Postulated Decomposition Pathways of Methyl Chlorate
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Caption: Potential decomposition pathways for methyl chlorate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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